Cas no 70526-01-1 (7,8-dihydrobenzo[c]pyridazino[1,2-a]cinnoline-6,9-dione)

• Product name: 7,8-dihydrobenzo[c]pyridazino[1,2-a]cinnoline-6,9-dione
• CAS No: 70526-01-1
• MF: C₁₆H₁₂N₂O₂
• MW: 264.27868
• CID: 975266
• PubChem ID: 331801

7,8-dihydrobenzo[c]pyridazino[1,2-a]cinnoline-6,9-dione Chemical and Physical Properties

Names and Identifiers

• 7,8-dihydrobenzo[c]pyridazino[1,2-a]cinnoline-6,9-dione
• 7,8-dihydro-benzo[c]pyridazino[1,2-a]cinnoline-6,9-dione
• 7,8-Dihydrobenzo(c)pyridazino(1,2-a)cinnoline-6,9-dione
• AC1L79UC
• AG-G-75347
• CTK5D2541
• G4TSH4AME0
• BENZO(C)PYRIDAZINO(1,2-A)CINNOLINE-6,9-DIONE, 7,8-DIHYDRO-
• NSC 326627
• DTXSID30220794
• NSC-326627
• UNII-G4TSH4AME0
• 70526-01-1
• NSC326627
• DS-005965

• Inchi： InChI=1S/C16H12N2O2/c19-15-9-10-16(20)18-14-8-4-2-6-12(14)11-5-1-3-7-13(11)17(15)18/h1-8H,9-10H2
• InChI Key： FOFBHMNZHZEEJV-UHFFFAOYSA-N
• SMILES： C1CC(=O)N2C3=CC=CC=C3C4=CC=CC=C4N2C1=O

Computed Properties

• Exact Mass: 264.08996
• Monoisotopic Mass: 264.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62